1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride

• IUPAC Name: 1-[3-[4-(3-methylpiperidin-1-yl)butoxy]phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C18H27NO2.ClH/c1-15-7-6-11-19(14-15)10-3-4-12-21-18-9-5-8-17(13-18)16(2)20;/h5,8-9,13,15H,3-4,6-7,10-12,14H2,1-2H3;1H
• InChI Key: XTINRSKWVATKEM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)CCCCOC2=CC=CC(=C2)C(=O)C.Cl
• Molecular Formula: C18H28ClNO2
• Molecular Weight: 325.9 g/mol

Description

1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride, also known as MPBP, is a chemical compound that has been used in scientific research for various purposes.

Scientific Research Applications

1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride has been used in scientific research for various purposes, including the study of neurotransmitter systems in the brain. It has been found to be a potent inhibitor of the uptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a crucial role in the regulation of mood, behavior, and cognition. This compound has also been used in the study of drug addiction and the development of new treatments for addiction.

Mechanism of Action

The mechanism of action of 1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride involves the inhibition of the reuptake of dopamine, norepinephrine, and serotonin by binding to their respective transporters in the brain. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which results in enhanced neurotransmission and the activation of downstream signaling pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are complex and depend on the specific experimental conditions and the dose used. In general, this compound has been found to produce a range of effects, including increased locomotor activity, enhanced reward-related behavior, and alterations in the expression of genes involved in neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride has several advantages for use in lab experiments, including its high potency, selectivity, and specificity for the dopamine, norepinephrine, and serotonin transporters. However, it also has some limitations, including its potential for toxicity and the need for specialized expertise in organic chemistry for its synthesis.

Future Directions

There are several future directions for research on 1-{3-[4-(3-methyl-1-piperidinyl)butoxy]phenyl}ethanone hydrochloride, including the development of new treatments for drug addiction, the study of the role of neurotransmitter systems in psychiatric disorders, and the investigation of the potential therapeutic uses of this compound in other areas of medicine. Additionally, further research is needed to better understand the biochemical and physiological effects of this compound and to identify potential side effects and safety concerns.